Cas no 5208-50-4 ((1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE)

• Product Name: (1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE
• CAS No: 5208-50-4
• MF: C₁₀H₁₆
• MW: 136.234043121338
• CID: 826049
• PubChem ID: 16211587
• Update Time: 2025-04-19

(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE Chemical and Physical Properties

Names and Identifiers

• (1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE
• (1R,4S,6S)-4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene
• (1S,3S)-trans-4-Carene
• BICYCLO(4.1.0)HEPT-2-ENE, 4,7,7-TRIMETHYL-, (1.ALPHA.,4.ALPHA.,6.ALPHA.)-
• Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1alpha,4alpha,6alpha)-
• Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1R,4S,6S)-
• (-)-car-4-ene
• 2TAX77JNCY
• 5VQ84P9UNH
• BICYCLO(4.1.0)HEPT-2-ENE, 4,7,7-TRIMETHYL-, (1R-(1.ALPHA.,4.ALPHA.,6.ALPHA.))-
• Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1R-(1alpha,4alpha,6alpha))-
• (1S,3S)-trans-4-Carene, technical, >=85% (sum of enantiomers, GC)
• DTXSID801229508
• 4-Carene, trans-
• CHEBI:87676
• UNII-5VQ84P9UNH
• 4-Carene, trans-(-)-
• 93779-69-2
• 4-Carene, (1S,3S,6R)-(-)-
• Q27159821
• 5208-50-4
• UNII-2TAX77JNCY

• Inchi： 1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4-5,7-9H,6H2,1-3H3/t7-,8-,9+/m1/s1
• InChI Key： LGNSZMLHOYDATP-HLTSFMKQSA-N
• SMILES： C1(C)(C)[C@@H]2C=C[C@@H](C)C[C@H]12

Computed Properties

• Exact Mass: 136.125200510g/mol
• Monoisotopic Mass: 136.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.856 g/mL at 20 °C(lit.)
• Boiling Point: 154°C at 760 mmHg
• Flash Point: 38 °C
• Refractive Index: n20/D 1.471
• LogP: 2.85460

(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE Security Information

• Hazardous Material transportation number：UN 2319 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： 23-24/25
• FLUKA BRAND F CODES：10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids